Cas no 118252-38-3 (Phenol,3-[(2,4-diamino-5-methylpyrido[2,3-d]pyrimidin-6-yl)methyl]-4-methoxy-)

• Product Name: Phenol,3-[(2,4-diamino-5-methylpyrido[2,3-d]pyrimidin-6-yl)methyl]-4-methoxy-
• CAS No: 118252-38-3
• MF: C₁₆H₁₇N₅O₂
• MW: 311.338482618332
• CID: 146377
• PubChem ID: 3081154
• Update Time: 2025-04-19

Phenol,3-[(2,4-diamino-5-methylpyrido[2,3-d]pyrimidin-6-yl)methyl]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-[(2,4-diamino-5-methylpyrido[2,3-d]pyrimidin-6-yl)methyl]-4-methoxy-
• 3-[(2,4-diamino-5-methylpyrido[2,3-d]pyrimidin-6-yl)methyl]-4-methoxyphenol
• 5'-demethylpiritrexim
• Phenol, 3-((2,4-diamino-5-methylpyrido(2,3-d)pyrimidin-6-yl)methyl)-4-methoxy-
• 6-(5-Hydroxy-2-methoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine-2,4-diamine
• 5/'-Demethylpiritrexim
• SCHEMBL10644572
• CHEMBL598575
• TCMDC-137498
• DTXSID30152061
• 118252-38-3

• Inchi： 1S/C16H17N5O2/c1-8-10(5-9-6-11(22)3-4-12(9)23-2)7-19-15-13(8)14(17)20-16(18)21-15/h3-4,6-7,22H,5H2,1-2H3,(H4,17,18,19,20,21)
• InChI Key： SYIGACSDZHBYAQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CC1C=NC2C(=C(N)N=C(N)N=2)C=1C)O

Computed Properties

• Exact Mass: 311.13841
• Monoisotopic Mass: 311.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.378
• Boiling Point: 646.1°Cat760mmHg
• Flash Point: 344.6°C
• Refractive Index: 1.723
• PSA: 120.17